Cas no 2480-77-5 (Propanoic acid,2-hydroxy-3-oxo-)
2480-77-5 structure
Product Name:Propanoic acid,2-hydroxy-3-oxo-
Propanoic acid,2-hydroxy-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-hydroxy-3-oxo-
- 2-hydroxy-3-oxopropanoic acid
- SCHEMBL284876
- tartronate-S-ald
- Propanoic acid, 2-hydroxy-3-oxo-
- Tartronyl semialdehyde
- Q15732146
- 2480-77-5
- AKOS006381250
- tartronic semialdehyde
- Triadimenol metabolite P05
- hydroxymalonaldehydic acid
- tartronate semialdehyde
- NS00067816
- 2-hydroxy-3-oxopropanoate
- C01146
- CHEBI:16992
- Formyl(hydroxyl)acetic acid
-
- Inchi： 1S/C3H4O4/c4-1-2(5)3(6)7/h1-2,5H,(H,6,7)
- InChI Key： QWBAFPFNGRFSFB-UHFFFAOYSA-N
- SMILES： OC(C=O)C(=O)O
Computed Properties
- Exact Mass: 104.01092
- Monoisotopic Mass: 104.01095860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 86.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.6
Propanoic acid,2-hydroxy-3-oxo- Related Literature
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Sofiene Abdellaoui,David P. Hickey,Andrew R. Stephens,Shelley D. Minteer Chem. Commun. 2015 51 14330
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Pan Deng,Richard M. Higashi,Andrew N. Lane,Ronald C. Bruntz,Ramon C. Sun,Mandapati V. Ramakrishnam Raju,Michael H. Nantz,Zhen Qi,Teresa W.-M. Fan Analyst 2018 143 311
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Alexander J. D. Snow,Laura Burchill,Mahima Sharma,Gideon J. Davies,Spencer J. Williams Chem. Soc. Rev. 2021 50 13628
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Hye-Jin Jo,Jun-Hong Kim,Ye-Na Kim,Pil-Won Seo,Chae-Yun Kim,Ji-Won Kim,Han-na Yu,Huijin Cheon,Eun Yeol Lee,Jeong-Sun Kim,Jin-Byung Park Green Chem. 2022 24 218
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Stephen Bornemann Nat. Prod. Rep. 2002 19 761
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